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A comparative analysis reveals that the metal-free organic indoline dye, D149, exhibits superior

performance over the ruthenium-based N719 dye when utilized in dye-sensitized solar cells

(DSSCs) constructed with three-dimensional hierarchical rutile TiO2 photoanodes. This finding

is significant for the development of more efficient and potentially cost-effective solar energy

conversion technologies.

A study directly comparing the two dyes under identical conditions found that DSSCs sensitized

with D149 achieved a maximum power conversion efficiency (PCE) of 5.8%, slightly surpassing

the 5.6% PCE obtained with the N719 sensitizer.[1][2][3][4] The enhanced performance of the

D149-sensitized solar cell is primarily attributed to its higher molar extinction coefficient, which

allows for more efficient light harvesting with a thinner layer of TiO2.[1][2][3][4]

This research highlights the potential of strongly absorbing, metal-free organic dyes to

overcome some of the inherent limitations associated with rutile TiO2-based DSSCs, such as

poor dye loading, which has historically led to lower efficiencies compared to their anatase

TiO2 counterparts.[1][2][3]

Comparative Photovoltaic Performance
The key photovoltaic parameters for DSSCs sensitized with D149 and N719 on a three-

dimensional hierarchical rutile TiO2 architecture are summarized in the table below. The data

clearly illustrates the competitive performance of the D149 dye.
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Dye

Short-Circuit
Current
Density (Jsc)
(mA/cm²)

Open-Circuit
Voltage (Voc)
(V)

Fill Factor (FF)

Power
Conversion
Efficiency (η)
(%)

D149 11.5 0.73 0.69 5.8

N719 10.9 0.74 0.69 5.6

Table 1: Comparison of photovoltaic performance of D149 and N719 sensitized DSSCs with 3D

hierarchical rutile TiO2 photoanodes.

Experimental Methodology
The fabrication and characterization of the dye-sensitized solar cells followed a systematic

procedure to ensure a valid comparison between the two dyes.

Photoanode Preparation
A three-dimensional hierarchical rutile TiO2 architecture (HRTA), composed of one-dimensional

nanorods, was synthesized using a facile hydrothermal method. This structure was then used

as the photoelectrode for the DSSCs.

Dye Sensitization
The prepared rutile TiO2 photoanodes were sensitized by immersing them in solutions

containing either the N719 dye or the D149 dye. This process allows the dye molecules to

anchor to the surface of the TiO2 nanoparticles.

Solar Cell Assembly
The dye-sensitized TiO2 photoanodes were assembled into sandwich-type solar cells. A

platinum-coated counter electrode was placed over the photoanode, and the space between

them was filled with an electrolyte solution containing a redox couple.

Photovoltaic Characterization
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The performance of the assembled DSSCs was evaluated by measuring their current-voltage

(I-V) characteristics under simulated solar illumination. From these measurements, the key

photovoltaic parameters (Jsc, Voc, FF, and PCE) were determined.

Experimental Workflow
The logical flow of the experimental process for comparing the D149 and N719 dyes is

depicted in the following diagram.
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Figure 1: Experimental workflow for the comparative study of D149 and N719 dyes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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